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Compound of Interest

Compound Name: 4-Chloro-3,5-difluorophenol

CAS No.: 2268-03-3

Cat. No.: B1319219

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Chloro-3,5-difluorophenol, a halogenated aromatic compound of interest in medicinal

chemistry and materials science. Due to the limited availability of direct experimental spectra in

public databases, this guide combines available data with predicted values and general

experimental protocols to offer a thorough analytical profile.

Molecular Structure and Properties
Molecular Formula: C₆H₃ClF₂O

Molecular Weight: 164.54 g/mol

IUPAC Name: 4-Chloro-3,5-difluorophenol

CAS Number: 2268-03-3[1][2]

Spectroscopic Data Summary
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The following tables summarize the key spectroscopic data for 4-Chloro-3,5-difluorophenol. It
is important to note that where experimental data was not available, predicted values based on

established spectroscopic principles and data from similar compounds are provided and are

marked as such.

Table 1: Infrared (IR) Spectroscopy Data
A vapor phase IR spectrum for 4-Chloro-3,5-difluorophenol is available on SpectraBase,

though full access requires registration. The characteristic absorption bands are expected in

the following regions:

Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

O-H Stretch (Phenolic) 3600 - 3200 Strong, Broad

C-H Stretch (Aromatic) 3100 - 3000 Medium

C=C Stretch (Aromatic) 1600 - 1450 Medium to Strong

C-O Stretch (Phenolic) 1260 - 1180 Strong

C-F Stretch 1400 - 1000 Strong

C-Cl Stretch 850 - 550 Medium to Strong

Table 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy Data (Predicted)
Due to the absence of publicly available experimental NMR spectra, the following chemical

shifts are predicted based on the analysis of similar halogenated phenols and standard NMR

prediction software.

¹H NMR (Proton NMR)
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Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2, H-6 6.8 - 7.2
Doublet of triplets (dt)

or Multiplet (m)

³J(H,F) ≈ 7-10,

⁴J(H,H) ≈ 2-3

O-H 5.0 - 8.0 Broad Singlet (s) -

¹³C NMR (Carbon-13 NMR)

Carbon Predicted Chemical Shift (δ, ppm)

C-1 (C-OH) 150 - 155

C-2, C-6 105 - 115

C-3, C-5 (C-F) 155 - 160 (Doublet, ¹J(C,F) ≈ 240-250 Hz)

C-4 (C-Cl) 115 - 125

¹⁹F NMR (Fluorine-19 NMR)

Fluorine
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

F-3, F-5 -110 to -130 Multiplet (m) -

Table 3: Mass Spectrometry (MS) Data
Predicted mass-to-charge ratios (m/z) for various adducts of 4-Chloro-3,5-difluorophenol are

available from PubChem. The fragmentation pattern in electron ionization (EI) would likely

involve the loss of CO, Cl, and HF.
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Ion/Adduct Predicted m/z

[M]⁺ 163.98

[M+H]⁺ 164.99

[M+Na]⁺ 186.97

[M-H]⁻ 162.98

Experimental Protocols
The following are detailed, generalized protocols for acquiring the spectroscopic data

presented above. These can be adapted by researchers for the specific instrumentation

available in their laboratories.

Infrared (IR) Spectroscopy
Technique: Attenuated Total Reflectance (ATR) - Fourier Transform Infrared (FTIR)

Spectroscopy.

Sample Preparation: A small amount of solid 4-Chloro-3,5-difluorophenol is placed directly

onto the ATR crystal.

Instrument Parameters:

Spectrometer: A commercially available FTIR spectrometer.

Scan Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: A background spectrum of the clean, empty ATR crystal is recorded and

automatically subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Approximately 5-10 mg of 4-Chloro-3,5-difluorophenol is dissolved in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a 5 mm NMR

tube. Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

multinuclear probe.

¹H NMR Acquisition:

Pulse Sequence: Standard single-pulse experiment.

Spectral Width: 0-12 ppm.

Relaxation Delay: 1-2 seconds.

Number of Scans: 8-16.

¹³C NMR Acquisition:

Pulse Sequence: Proton-decoupled single-pulse experiment.

Spectral Width: 0-200 ppm.

Relaxation Delay: 2-5 seconds.

Number of Scans: 128-1024 (due to the low natural abundance of ¹³C).

¹⁹F NMR Acquisition:

Pulse Sequence: Standard single-pulse experiment.

Spectral Width: A range appropriate for aromatic fluorine compounds (e.g., -100 to -180

ppm).

Reference: External or internal reference such as CFCl₃ (0 ppm).

Number of Scans: 16-64.
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Mass Spectrometry (MS)
Technique: Electron Ionization Mass Spectrometry (EI-MS) or Electrospray Ionization Mass

Spectrometry (ESI-MS).

Sample Introduction:

EI-MS: The sample can be introduced via a direct insertion probe or through a gas

chromatograph (GC) for separation prior to analysis.

ESI-MS: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and

infused into the ion source.

Instrument Parameters (EI-MS):

Ionization Energy: 70 eV.

Mass Range: m/z 40-400.

Source Temperature: 200-250 °C.

Instrument Parameters (ESI-MS):

Ionization Mode: Positive or negative ion mode.

Capillary Voltage: 3-5 kV.

Nebulizing Gas: Nitrogen.

Drying Gas Temperature: 250-350 °C.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of a chemical compound such as 4-Chloro-3,5-difluorophenol.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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